ethyl 5-chloro-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 5-chloro-1H-pyrazole-4-carboxylate is a chemical compound used in the preparation of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides . It acts as an intermediate in organic synthesis .
Synthesis Analysis
The synthesis of ethyl 5-chloro-1H-pyrazole-4-carboxylate involves a Vilsmeier reaction of 1H-pyrazol-5 (4H)-one . Other methods include treatment of a solution of 1H-pyrazol-5 (4H)-one in DMF at 0 °C with POCl3 .Molecular Structure Analysis
The molecular structure of ethyl 5-chloro-1H-pyrazole-4-carboxylate is represented by the linear formula C6H7ClN2O2 . The InChI code for this compound is 1S/C6H7ClN2O2/c1-2-11-6 (10)4-3-8-9-5 (4)7/h3H,2H2,1H3, (H,8,9) .Chemical Reactions Analysis
Ethyl 5-chloro-1H-pyrazole-4-carboxylate is used in the synthesis of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides . It is also used as an intermediate in organic synthesis .Physical And Chemical Properties Analysis
Ethyl 5-chloro-1H-pyrazole-4-carboxylate is a solid substance . It has a molecular weight of 174.59 . The compound is white to pale yellow crystalline powder .Scientific Research Applications
Synthesis of Pyrazole Derivatives
Ethyl 5-chloro-1H-pyrazole-4-carboxylate can be used in the synthesis of various pyrazole derivatives . These derivatives play an important role in medicinal chemistry research due to their diverse biological activities .
Antimicrobial Activity
Some of the synthesized pyrazole derivatives have shown excellent antibacterial activity against bacterial strains such as Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa .
Preparation of Isoxazole Derivatives
Ethyl 5-chloro-1H-pyrazole-4-carboxylate is used in the preparation of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides .
Herbicides
The synthesized isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides can be used as herbicides .
Anticancer Properties
Pyrazole molecules, including those derived from ethyl 5-chloro-1H-pyrazole-4-carboxylate, have been found to exhibit anticancer properties .
Anti-inflammatory Properties
Some pyrazole derivatives have shown anti-inflammatory properties, which makes them valuable in the field of medicinal chemistry .
Safety and Hazards
Ethyl 5-chloro-1H-pyrazole-4-carboxylate is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray of this compound . In case of contact with skin or eyes, it is recommended to wash with plenty of soap and water .
Mechanism of Action
Target of Action
Ethyl 5-chloro-1H-pyrazole-4-carboxylate is a derivative of pyrazole, a five-membered heterocyclic structure featuring two neighboring nitrogen atoms . Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . .
Mode of Action
Pyrazole derivatives are known to exhibit diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . The specific interaction of ethyl 5-chloro-1H-pyrazole-4-carboxylate with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
It’s worth noting that pyrazole derivatives have been found to impact a wide range of biological processes .
Result of Action
Given the diverse biological activities of pyrazole derivatives, it can be inferred that the compound may have significant effects at the molecular and cellular levels .
Action Environment
Environmental factors can influence the action, efficacy, and stability of ethyl 5-chloro-1H-pyrazole-4-carboxylate. For instance, storage temperature can affect the stability of the compound . .
properties
IUPAC Name |
ethyl 5-chloro-1H-pyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2/c1-2-11-6(10)4-3-8-9-5(4)7/h3H,2H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNRMFDPBDDKWFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NN=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70646439 |
Source
|
| Record name | Ethyl 5-chloro-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70646439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 5-chloro-1H-pyrazole-4-carboxylate | |
CAS RN |
948552-01-0 |
Source
|
| Record name | Ethyl 5-chloro-1H-pyrazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70646439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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